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Compound of Interest

Compound Name: SB-366791

Cat. No.: B1680832

Audience: Researchers, scientists, and drug development professionals.

Introduction

SB-366791 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 1
(TRPV1) receptor, also known as the capsaicin receptor.[1][2][3] This non-selective cation
channel is a key player in the detection of noxious stimuli, including heat, protons, and
capsaicin.[2][4] Due to its role in pain and inflammation pathways, TRPV1 is a significant target
in drug discovery, and SB-366791 serves as a critical tool for studying its function.[1][2]
Accurate and consistent preparation of SB-366791 stock solutions is paramount for
reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing high-concentration stock solutions of SB-366791 due to the compound's high
solubility in it.[1][5][6][7]

Physicochemical Properties of SB-366791

A summary of the key physicochemical properties of SB-366791 is presented in Table 1. This
information is essential for accurate calculations when preparing stock solutions.
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Property Value Reference
Molecular Formula C16H14CINO2 (11618191
Molecular Weight 287.74 g/mol [1][61[8]
Appearance White to off-white solid [1][8]

Purity >99% [6]
Solubility in DMSO >100 mg/mL (347.54 mM) [1]

Stock Solution Preparation

The following table provides the required mass of SB-366791 to prepare stock solutions of
various common concentrations.

Mass of SB-366791

Target Concentration Volume of DMSO .
Required
1mM 1mL 0.2877 mg
5 mM 1mL 1.4385 mg
10 mM 1mL 2.877 mg
50 mM 1mL 14.385 mg
100 mM 1mL 28.77 mg

Experimental Protocol: Preparing a 10 mM SB-
366791 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of SB-366791 in DMSO.
Materials:
e SB-366791 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials
Calibrated analytical balance

Calibrated micropipettes and sterile tips
Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Ensure all equipment is clean and calibrated. Work in a well-ventilated area or a
chemical fume hood.

Weighing SB-366791: Tare a clean microcentrifuge tube or vial on the analytical balance.
Carefully weigh 2.88 mg of SB-366791 powder into the tube.

Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube
containing the SB-366791 powder.

Dissolution: Close the tube securely and vortex the solution until the SB-366791 is
completely dissolved. Gentle warming or sonication can be used to aid dissolution if
necessary.[8] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[1][7] The solid powder form of SB-366791 should be stored at
-20°C and is stable for at least three years.[8]

Quality Control

It is crucial to use high-purity reagents and calibrated equipment to ensure the accuracy of the

stock solution concentration. The use of fresh, anhydrous DMSO is recommended as

hygroscopic DMSO can negatively impact the solubility of the compound.[1]
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Safety Precautions

SB-366791 is a bioactive compound. Standard laboratory safety practices should be followed.
Wear appropriate PPE, including a lab coat, gloves, and safety glasses, when handling the
compound and its solutions.
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Caption: Workflow for preparing SB-366791 stock solution in DMSO.
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Caption: SB-366791 mechanism of action on the TRPV1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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